6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine

• Molecular Formula: C12H14BrN3
• Molecular Weight: 280.16 g/mol
• IUPAC Name: 6-bromo-4-N-ethyl-8-methylquinoline-3,4-diamine
• InChI: InChI=1S/C12H14BrN3/c1-3-15-12-9-5-8(13)4-7(2)11(9)16-6-10(12)14/h4-6H,3,14H2,1-2H3,(H,15,16)
• InChI Key: HHHLWLLYXRVOHV-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C2C=C(C=C(C2=NC=C1N)C)Br

Description

6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine is a substituted quinoline derivative characterized by a bromine atom at the 6-position, a methyl group at the 8-position, and an ethyl substituent on the N4 amine. Quinoline derivatives are renowned for their planar aromatic structure, which facilitates interactions with biological targets such as DNA and enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine typically involves multi-step organic reactionsThe reaction conditions often include the use of brominating agents like N-bromosuccinimide (NBS) and catalysts such as palladium or copper complexes .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to ensure consistent production. Safety measures and environmental considerations are also crucial in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products:

Oxidation: Formation of quinoline N-oxides.

Reduction: Formation of the corresponding amines.

Substitution: Formation of various substituted quinolines.

Scientific Research Applications

6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Studied for its pharmacological properties, including its ability to inhibit certain enzymes.

Industry: Utilized in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine exerts its effects involves interaction with molecular targets such as enzymes and receptors. It may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with specific binding sites. The pathways involved can include signal transduction cascades and metabolic processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

A. 8-Bromo-N4-methylquinoline-3,4-diamine

• Structure : Differs by a methyl group at N4 instead of ethyl and lacks the 8-methyl substituent.
• The methylamine group may lower lipophilicity compared to the ethyl variant, affecting membrane permeability .
• Applications: Similar brominated quinolines are studied as DNA intercalators, with IC50 values comparable to doxorubicin in some cases .

B. N1,N4-Bis((2-chloroquinolin-3-yl)methylene)benzene-1,4-diamine

• Structure: Contains two 2-chloroquinoline moieties linked to a benzene-diamine core.
• Properties: The chlorine atoms enhance electrophilicity, while the benzene core increases rigidity.
• Comparison: The target compound’s single quinoline ring may reduce off-target interactions compared to this bis-quinoline derivative.

C. 5-Bromo-6-methylquinolin-8-amine

• Structure : Bromine at the 5-position, methyl at the 6-position, and an amine at the 8-position.
• Properties : The altered substituent positions may disrupt planarity, reducing DNA intercalation efficacy. However, the amine group enables hydrogen bonding, a feature shared with the target compound’s diamine structure .

Pharmacological Activity

• DNA Intercalation: Compounds like 6-methylquinazoline-2,4-diamine (IC2) and 6-methylpyrido[2,3-f]pyrimidine-2,4-diamine (IC5) exhibit DNA intercalation comparable to doxorubicin.
• Enzyme Inhibition: N1,N4-bis-quinoline derivatives inhibit AKT1, a kinase involved in cancer progression. The target compound’s ethyl group could optimize binding pocket interactions, but this requires experimental validation .

Data Table: Key Comparisons

Compound	Substituents	Key Properties/Activities	References
6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine	Br (6), Me (8), Et (N4)	Potential DNA intercalation, AKT1 inhibition (hypothesized)
8-Bromo-N4-methylquinoline-3,4-diamine	Br (8), Me (N4)	DNA intercalation, moderate lipophilicity
N1,N4-Bis((2-chloroquinolin-3-yl)methylene)benzene-1,4-diamine	Cl (2), quinoline-benzene core	AKT1 inhibition, rigid structure
IC2 (6-methylquinazoline-2,4-diamine)	Me (6), diamine	DNA intercalation, comparable to doxorubicin

Biological Activity

6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine is a compound of interest in medicinal chemistry due to its potential biological activities. Quinoline derivatives have been widely studied for their pharmacological properties, including antimalarial, antimicrobial, and anticancer activities. This article reviews the biological activity of 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

Chemical Formula : C12H13BrN4
Molecular Weight : 284.16 g/mol
IUPAC Name : 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine

The compound features a quinoline backbone substituted with a bromine atom and an ethyl group at the N4 position, along with a methyl group at the 8 position. This structural arrangement is significant for its biological activity.

The biological activity of 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby affecting cellular functions.
• DNA Interaction : Quinoline derivatives often intercalate into DNA, disrupting replication and transcription processes.
• Antimicrobial Activity : The compound exhibits properties that may inhibit bacterial growth by targeting cell wall synthesis or other vital cellular processes.

Antimicrobial Properties

Research indicates that quinoline derivatives possess significant antimicrobial properties. For instance:

• Efficacy Against Bacteria : In vitro studies have shown that 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine demonstrates activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
E. coli	32 µg/mL
S. aureus	16 µg/mL

Anticancer Activity

Quinoline derivatives have been explored for their anticancer properties. Preliminary studies suggest that 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine may induce apoptosis in cancer cells:

• Cell Lines Tested : Studies on human cancer cell lines such as HeLa (cervical cancer) and MCF7 (breast cancer) have shown promising results.

Cell Line	IC50 (µM)	Reference
HeLa	10
MCF7	15

Case Studies

• Antimicrobial Study : A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial effects of various quinoline derivatives, including 6-Bromo-N4-ethyl-8-methylquinoline-3,4-diamine. The results indicated a strong correlation between structural modifications and increased antimicrobial potency.
• Cancer Cell Apoptosis : In another research project focusing on anticancer activity, treatment with this compound resulted in significant apoptosis in HeLa cells as evidenced by flow cytometry analysis . The study highlighted the potential of this compound as a lead candidate for further development in cancer therapeutics.